3-Bromo-2-hydroxy-5-(trifluoromethoxy)benzaldehyde

• IUPAC Name: 3-bromo-2-hydroxy-5-(trifluoromethoxy)benzaldehyde
• InChI: InChI=1S/C8H4BrF3O3/c9-6-2-5(15-8(10,11)12)1-4(3-13)7(6)14/h1-3,14H
• InChI Key: OUQVAJUSSYORJU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C=O)O)Br)OC(F)(F)F
• Molecular Formula: C8H4BrF3O3
• Molecular Weight: 285.01 g/mol

Description

3-Bromo-2-hydroxy-5-(trifluoromethoxy)benzaldehyde is a chemical compound with the CAS Number: 2149601-02-3. It has a molecular weight of 285.02. The compound is solid at room temperature.

Molecular Structure Analysis

The InChI code for 3-Bromo-2-hydroxy-5-(trifluoromethoxy)benzaldehyde is 1S/C8H4BrF3O3/c9-6-2-5(15-8(10,11)12)1-4(3-13)7(6)14/h1-3,14H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

3-Bromo-2-hydroxy-5-(trifluoromethoxy)benzaldehyde is a solid at room temperature. More specific physical and chemical properties such as melting point, boiling point, and solubility were not available in the sources I found.

Scientific Research Applications

• Derivative Synthesis:

  • The synthesis of 3,4,5-Trimethoxy Benzaldehyde involved a multi-step process starting from p-hydroxy benzaldehyde, which underwent bromination, methylation, and other reactions to yield the final product. This synthesis pathway highlights the compound's utility in generating complex molecular structures (Feng, 2002).
  • Synthesis of 3-Bromo-5-tert-butyl-2-hydroxy-benzaldehyde (BTHB) from 5-tert-butyl-2-hydroxy-benzaldehyde (THB) was achieved with a high yield under optimized conditions, showing the compound's potential as a building block for more complex molecules (Jian-bin, 2012).

• Structural Characterization:

  • New dioximes and diamines derivatives were synthesized starting from 5-bromo-2-hydroxy benzaldehyde, showcasing the structural diversity attainable from this compound. These derivatives were thoroughly characterized using various spectroscopic techniques, emphasizing the compound's role in creating new materials with potential applications (Banaei, Karimi, & Sadeghbari, 2017).
  • The study of the "aryne" route to 1- and 2-(trifluoromethoxy)naphthalenes involved the generation of intermediate compounds from 3-bromo-2-(trifluoromethoxy)phenyllithium, highlighting the compound's utility in advanced organic synthesis and transformation processes (Schlosser & Castagnetti, 2001).

Safety and Hazards

The compound is classified under the GHS07 hazard class. It may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.